Cas no 620585-13-9 (5-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile
• CAS No: 620585-13-9
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 6369845
• PubChem ID: 9634451
• Update Time: 2025-07-08

5-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile
• SR-01000012607
• (E)-5-(2-(2-ethoxybenzylidene)hydrazinyl)-2-isopropyloxazole-4-carbonitrile
• 620585-13-9
• 5-[(2E)-2-[(2-ethoxyphenyl)methylidene]hydrazinyl]-2-propan-2-yl-1,3-oxazole-4-carbonitrile
• AKOS002194496
• SR-01000012607-1
• 5-[(E)-2-[(2-ethoxyphenyl)methylidene]hydrazin-1-yl]-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile
• F1423-3147

• Inchi： 1S/C16H18N4O2/c1-4-21-14-8-6-5-7-12(14)10-18-20-16-13(9-17)19-15(22-16)11(2)3/h5-8,10-11,20H,4H2,1-3H3/b18-10+
• InChI Key： DWAMAZQVUYVPNH-VCHYOVAHSA-N
• SMILES： O1C(=C(C#N)N=C1C(C)C)N/N=C/C1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.4Ų

Additional information on 5-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile

5-(E)-2-(2-Ethoxyphenyl)methylidenehydrazin-1-yl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile: A Comprehensive Overview

The compound with CAS No 620585-13-9, known as 5-(E)-2-(2-Ethoxyphenyl)methylidenehydrazin-1-yl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which incorporates a methylidenehydrazine moiety and a 1,3-oxazole ring system. The presence of these functional groups endows the compound with distinctive chemical properties and potential applications in drug design and material science.

Recent studies have highlighted the importance of methylidenehydrazine derivatives in the development of novel therapeutic agents. The methylidenehydrazine group is known for its ability to participate in various biochemical reactions, making it a valuable component in the synthesis of bioactive compounds. In particular, this compound has been investigated for its potential role in anti-cancer drug development. Researchers have found that the methylidenehydrazine moiety can interact with key cellular pathways, potentially inhibiting the growth of cancer cells.

The 1,3-oxazole ring system in this molecule is another critical feature that contributes to its chemical versatility. Oxazole derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their stability under physiological conditions. In this compound, the oxazole ring is further substituted with a propan-2-yl group and a cyano group at the 4-position. These substituents enhance the molecule's solubility and bioavailability, making it an attractive candidate for pharmacological studies.

One of the most recent advancements involving this compound is its application in targeted drug delivery systems. Scientists have explored the use of this molecule as a carrier for anti-cancer drugs due to its ability to selectively accumulate in cancerous tissues. The cyano group at the 4-position of the oxazole ring plays a crucial role in this process by facilitating conjugation with targeting ligands.

In addition to its therapeutic applications, this compound has also been studied for its potential use in material science. The methylidenehydrazine group has been shown to exhibit strong electron-donating properties, making it a promising candidate for use in organic electronics. Researchers are currently investigating its application in the development of flexible electronics and organic light-emitting diodes (OLEDs).

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the methylidenehydrazine moiety through condensation reactions and the subsequent incorporation of the oxazole ring via cyclization processes. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthesis routes for this compound.

In terms of physical properties, this compound exhibits a high degree of stability under standard laboratory conditions. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing valuable insights into its thermal behavior. The compound's solubility in various solvents has also been extensively studied, which is crucial for its application in pharmaceutical formulations.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed the molecular structure and purity of the compound, ensuring its reliability for further research and development.

In conclusion, 5-(E)-2-(2-Ethoxyphenyl)methylidenehydrazin-1-yl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile (CAS No 620585